3-Trimethylstannanyl-5-chloropyridine
Description
3-Trimethylstannanyl-5-chloropyridine is an organometallic compound featuring a pyridine ring substituted at the 3-position with a trimethylstannanyl group (Sn(CH₃)₃) and at the 5-position with a chlorine atom. Its molecular formula is C₈H₁₁ClNSn, with a molecular weight of approximately 277.35 g/mol. The trimethylstannanyl group imparts unique reactivity, particularly in cross-coupling reactions like Stille coupling, while the chlorine atom contributes to electronic modulation of the pyridine ring. This compound is primarily utilized in synthetic organic chemistry for constructing complex carbon-carbon bonds in pharmaceuticals, agrochemicals, and materials science .
Properties
Molecular Formula |
C8H12ClNSn |
|---|---|
Molecular Weight |
276.35 g/mol |
IUPAC Name |
(5-chloropyridin-3-yl)-trimethylstannane |
InChI |
InChI=1S/C5H3ClN.3CH3.Sn/c6-5-2-1-3-7-4-5;;;;/h2-4H;3*1H3; |
InChI Key |
NAVSQOSSUPNRHD-UHFFFAOYSA-N |
Canonical SMILES |
C[Sn](C)(C)C1=CN=CC(=C1)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural and Electronic Properties
The table below compares key structural and electronic features of 3-trimethylstannanyl-5-chloropyridine with analogous pyridine derivatives:
Key Observations:
- Trimethylstannanyl vs. Hydroxy/Amino Groups: The Sn(CH₃)₃ group in the target compound introduces significant steric bulk and metallic character, contrasting with the hydrogen-bonding capability of OH or NH₂ groups in analogs .
- Chlorine vs. Trifluoromethyl : While both Cl and CF₃ are electron-withdrawing, CF₃ (in ’s compound) exerts a stronger inductive effect, enhancing ring deactivation compared to Cl .
3-Trimethylstannanyl-5-chloropyridine
- Reactivity : The Sn(CH₃)₃ group enables participation in Stille coupling reactions , facilitating aryl-aryl or aryl-alkyl bond formation. The chlorine atom may undergo nucleophilic substitution under specific conditions.
- Applications: Used in synthesizing bioactive molecules and polymers.
Analog Compounds:
- 3-Hydroxy-5-chloropyridine : The OH group promotes hydrogen bonding, making it a precursor in drug intermediates (e.g., antihypertensive agents).
- (3-Chloro-5-(trifluoromethyl)pyridin-2-yl)methanamine : The CF₃ group enhances metabolic stability, favoring agrochemical applications (e.g., herbicides).
- (3-Amino-5-chloropyridin-2-yl)methanol : The NH₂ and CH₂OH groups render it a versatile intermediate in antibiotic synthesis.
Physicochemical Properties
| Property | 3-Trimethylstannanyl-5-chloropyridine | 3-Hydroxy-5-chloropyridine | (3-Chloro-5-CF₃-pyridin-2-yl)methanamine |
|---|---|---|---|
| Solubility | Low in water; soluble in organic solvents | Moderate in polar solvents | Low in water; soluble in DMSO |
| Stability | Air/moisture-sensitive (Sn–C bond) | Stable under ambient conditions | Stable due to CF₃ group |
| Melting Point | Not reported (likely low) | 145–147°C | ~120–125°C |
Notes:
Toxicity and Handling
- 3-Trimethylstannanyl-5-chloropyridine: Organotin compounds are associated with neurotoxicity and environmental persistence, requiring strict safety protocols .
- Analog Compounds: Hydroxy and amino derivatives () exhibit lower toxicity, enabling broader pharmaceutical use.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
